Cas no 640284-75-9 (2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine)

• Product Name: 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine
• CAS No: 640284-75-9
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 500359
• PubChem ID: 12036561
• Update Time: 2025-05-23

2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-3,4-diamine
• 1H-Pyrazolo[3,4-d]pyrimidine-3,4-diamine (9CI)
• 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine
• PYR015
• 640284-75-9
• FT-0719798
• 1H-Pyrazolo[3,4-d]pyrimidine-3,4-diamine(9ci)
• 3,4-diamino-1h-pyrazolo[3,4-d]pyrimidine
• DTXSID30476294

• Inchi： 1S/C5H6N6/c6-3-2-4(7)10-11-5(2)9-1-8-3/h1H,(H5,6,7,8,9,10,11)
• InChI Key： BDVYCPCRSZEUMD-UHFFFAOYSA-N
• SMILES： N1C(=C2C(N)=NC=NC2=N1)N

Computed Properties

• Exact Mass: 150.06500
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.743
• Boiling Point: 500.8°C at 760 mmHg
• Flash Point: 289°C
• Refractive Index: 1.939
• PSA: 106.50000
• LogP: 0.67970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine

Introduction to 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine (CAS No. 640284-75-9)

2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine, identified by the Chemical Abstracts Service registry number CAS No. 640284-75-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a pyrazole and pyrimidine moiety fused together, exhibits a unique chemical framework that makes it a promising scaffold for the development of novel therapeutic agents.

The molecular composition of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine encompasses a nitrogen-rich environment, which is often associated with biological activity. The presence of two amine functional groups at the 3 and 4 positions of the pyrimidine ring enhances its reactivity and potential for further derivatization. Such structural features are highly valued in drug design, as they can facilitate interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on exploring the pharmacological potential of 2H-pyrazolo[3,4-d]pyrimidine derivatives. The core structure of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine has been investigated for its ability to modulate various biological pathways. Notably, studies have highlighted its significance in anticancer and anti-inflammatory applications. The compound’s ability to interfere with key cellular processes has made it a subject of intense interest among researchers seeking innovative treatments for chronic diseases.

One of the most compelling aspects of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine is its versatility as a chemical scaffold. Researchers have demonstrated that modifications to its core structure can yield derivatives with enhanced potency and selectivity. For instance, substituting the amine groups with other functional groups has been shown to alter the compound’s pharmacokinetic properties, making it more suitable for specific therapeutic applications.

The synthesis of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been particularly useful in constructing the desired heterocyclic framework. These synthetic strategies not only ensure high-quality material but also open avenues for further structural diversification.

From a medicinal chemistry perspective, the biological activity of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine has been extensively evaluated in preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression. Additionally, its interaction with inflammatory pathways has been explored, indicating potential benefits in managing inflammatory disorders. These preliminary results underscore the importance of 2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine as a lead compound for further drug development.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for 2H-pyrazolo[3,4-d]pyrimidine derivatives. Molecular modeling techniques have been used to predict binding affinities and identify optimal drug-like properties. These computational approaches complement traditional experimental methods and provide valuable insights into the structure-activity relationships of this class of compounds.

In conclusion,2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine (CAS No. 640284-75-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity. Ongoing studies continue to uncover new therapeutic applications for this compound and its derivatives. As research progresses,2H-pyrazolo[3,4-d]pyrimidine-3,4-diamine is poised to play a crucial role in the development of next-generation medications aimed at addressing unmet medical needs.